Cas no 1016768-48-1 (5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide)
5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide
- 5,6-DICHLORO-N-(CYCLOPROPYLMETHYL)PYRIDINE-3-CARBOXAMIDE
- CID 20114872
-
- Inchi: 1S/C10H10Cl2N2O/c11-8-3-7(5-13-9(8)12)10(15)14-4-6-1-2-6/h3,5-6H,1-2,4H2,(H,14,15)
- InChI Key: SKQMUIJSLSMGJV-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CC(=C1)C(NCC1CC1)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- XLogP3: 2.5
- Topological Polar Surface Area: 42
5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D197345-250mg |
5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide |
1016768-48-1 | 250mg |
$ 490.00 | 2022-06-05 | ||
| TRC | D197345-500mg |
5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide |
1016768-48-1 | 500mg |
$ 810.00 | 2022-06-05 |
5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide
Introduction to 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide (CAS No. 1016768-48-1)
5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide, identified by the CAS number 1016768-48-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nicotinamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide, particularly the presence of chlorine substituents at the 5- and 6-positions of the nicotinamide ring and a cyclopropylmethyl group at the nitrogen position, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide involve sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The chlorine atoms at the 5- and 6-positions enhance the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the cyclopropylmethyl group introduces steric hindrance and influences the electronic distribution within the molecule, which can be critical for its biological activity.
In recent years, there has been growing interest in nicotinamide derivatives as potential candidates for treating various diseases, including neurological disorders, inflammation, and metabolic conditions. The structural motif of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide has been explored in several preclinical studies for its ability to modulate enzymatic pathways and interact with biological targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress, making it a promising lead for further development.
One of the most intriguing aspects of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide is its potential to serve as a scaffold for drug design. The chlorine substituents provide opportunities for further functionalization through nucleophilic substitution reactions, allowing chemists to tailor the molecule's properties for specific biological activities. The cyclopropylmethyl group, on the other hand, can enhance binding affinity by introducing steric interactions that optimize receptor binding. These features make 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide a versatile building block in medicinal chemistry.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological profile of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide. Molecular docking studies have been employed to predict how this compound interacts with various biological targets, such as enzymes and receptors. These simulations have provided valuable insights into its mechanism of action and have helped identify potential off-target effects that need to be considered during drug development.
The synthesis of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide typically involves a series of reactions starting from commercially available precursors. A common synthetic route includes chlorination of nicotinamide followed by nucleophilic substitution with a cyclopropylmethylating agent. The reaction conditions must be carefully optimized to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to monitor reaction progress and confirm the identity of intermediates and final products.
The physicochemical properties of 5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide, such as solubility, stability, and partition coefficient (logP), are critical factors that influence its pharmacokinetic behavior. These properties determine how well the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these characteristics is essential for formulating an effective drug product that ensures optimal therapeutic efficacy.
In conclusion,5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide (CAS No. 1016768-48-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require expertise in organic chemistry but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound,5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide is poised to play a crucial role in addressing unmet medical needs.
1016768-48-1 (5,6-Dichloro-N-(cyclopropylmethyl)nicotinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)